1. Home
  2. Product
  3. Reference Standards
  4. Ethyl Maltol
Ethyl Maltol Ethyl Maltol Ethyl maltol, also known as E637 or fema 3487, belongs to the class of organic compounds known as pyranones and derivatives. Pyranones and derivatives are compounds containing a pyran ring which bears a ketone. Ethyl maltol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, ethyl maltol is primarily located in the cytoplasm. Ethyl maltol has a sweet, bitter, and candy taste.
Brand Name: Vulcanchem
CAS No.: 4940-11-8
VCID: VC0125961
InChI: InChI=1S/C7H8O3/c1-2-6-7(9)5(8)3-4-10-6/h3-4,9H,2H2,1H3
SMILES: CCC1=C(C(=O)C=CO1)O
Molecular Formula: C7H8O3
Molecular Weight: 140.14 g/mol

Ethyl Maltol

CAS No.: 4940-11-8

Reference Standards

VCID: VC0125961

Molecular Formula: C7H8O3

Molecular Weight: 140.14 g/mol

Ethyl Maltol - 4940-11-8

CAS No. 4940-11-8
Product Name Ethyl Maltol
Molecular Formula C7H8O3
Molecular Weight 140.14 g/mol
IUPAC Name 2-ethyl-3-hydroxypyran-4-one
Standard InChI InChI=1S/C7H8O3/c1-2-6-7(9)5(8)3-4-10-6/h3-4,9H,2H2,1H3
Standard InChIKey YIKYNHJUKRTCJL-UHFFFAOYSA-N
SMILES CCC1=C(C(=O)C=CO1)O
Canonical SMILES CCC1=C(C(=O)C=CO1)O
Melting Point Mp 90-91 °
90-91°C
Physical Description DryPowder; Liquid
Solid
White crystalline powder; Sweet fruit-like aroma
Description Ethyl maltol, also known as E637 or fema 3487, belongs to the class of organic compounds known as pyranones and derivatives. Pyranones and derivatives are compounds containing a pyran ring which bears a ketone. Ethyl maltol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, ethyl maltol is primarily located in the cytoplasm. Ethyl maltol has a sweet, bitter, and candy taste.
Solubility Sparingly soluble in water, soluble in propylene glycol
Soluble (in ethanol)
Synonyms 2-Ethyl-3-hydroxy-4-pyrone; 2-Ethyl-3-hydroxy-4H-pyran-4-one; 2-Ethylpyromeconic Acid; 3-Hydroxy-2-ethyl-1,4-pyrone; 3-Hydroxy-2-ethyl-4-pyrone; 3-Hydroxy-2-ethyl-γ-pyrone; Ethyl Maltol; NSC 638851; Veltol Plus
PubChem Compound 21059
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19